Cas no 2097935-74-3 (2-(6-methylpyrazin-2-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(6-methylpyrazin-2-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2097935-74-3
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• CID: 5869943
• PubChem ID: 126851845
• Update Time: 2025-09-24

2-(6-methylpyrazin-2-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-2-(6-methyl-2-pyrazinyl)-
• 2-(6-methylpyrazin-2-yl)-1,2,3,4-tetrahydroisoquinoline
• AKOS032464641
• 2097935-74-3
• F1905-1346
• 2-(6-methylpyrazin-2-yl)-3,4-dihydro-1H-isoquinoline

• Inchi： 1S/C14H15N3/c1-11-8-15-9-14(16-11)17-7-6-12-4-2-3-5-13(12)10-17/h2-5,8-9H,6-7,10H2,1H3
• InChI Key： GNAMJOQAOJFPFK-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1C1=NC(C)=CN=C1

Computed Properties

• Exact Mass: 225.126597491g/mol
• Monoisotopic Mass: 225.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 405.9±45.0 °C(Predicted)
• pka: 3.61±0.10(Predicted)

Additional information on 2-(6-methylpyrazin-2-yl)-1,2,3,4-tetrahydroisoquinoline

Compound CAS No. 2097935-74-3: 2-(6-Methylpyrazin-2-yl)-1,2,3,4-Tetrahydroisoquinoline

The compound with CAS number 2097935-74-3, commonly referred to as 2-(6-methylpyrazin-2-yl)-1,2,3,4-tetrahydroisoquinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their structural versatility and potential applications in drug discovery. The molecule's structure features a pyrazine ring substituted with a methyl group at the 6-position and fused to a tetrahydroisoquinoline moiety. This unique combination of functional groups endows the compound with intriguing chemical and biological properties.

Recent studies have highlighted the synthetic versatility of this compound. Researchers have employed advanced methodologies such as Suzuki-Miyaura coupling reactions and Stille couplings to synthesize derivatives of 2-(6-methylpyrazin-2-yl)-1,2,3,4-tetrahydroisoquinoline. These methods not only enhance the efficiency of synthesis but also allow for the incorporation of diverse substituents, expanding the scope of potential applications in medicinal chemistry.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. Additionally, thermogravimetric analysis (TGA) has revealed its thermal stability under various conditions, making it suitable for applications in high-temperature environments.

In terms of biological activity, 2-(6-methylpyrazin-2-yl)-1,2,3,4-tetrahydroisoquinoline has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. This suggests potential applications in the development of therapeutic agents for conditions such as cancer and neurodegenerative diseases.

The spectroscopic properties of this compound are another area of active research. Fluorescence studies have revealed its emission characteristics under UV light, which could be leveraged in the design of sensors and imaging agents. Furthermore, computational modeling techniques such as density functional theory (DFT) have been employed to predict its electronic structure and reactivity under various conditions.

The synthesis of 2-(6-methylpyrazin-2-yl)-1,2,3,4-tetrahydroisoquinoline involves a multi-step process that combines principles from both organic synthesis and catalysis. Key steps include the formation of intermediates via palladium-catalyzed cross-couplings and subsequent cyclization reactions to form the tetrahydroisoquinoline core. The optimization of reaction conditions has significantly improved yields and reduced synthetic times.

In conclusion, CAS No. 2097935-74-3: 2-(6-methylpyrazin-2-yl)-1,2,3,4-tetrahydroisoquinoline represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry and pharmacology alike. As ongoing studies continue to uncover new insights into its properties and potential uses